Pseudolaroside A

Natural product discovery Structural novelty Chemodiversity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H16O8
Molecular Weight 300.26 g/mol
Cat. No. B15593513
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NamePseudolaroside A
Molecular FormulaC13H16O8
Molecular Weight300.26 g/mol
Structural Identifiers
InChIInChI=1S/C13H16O8/c14-5-8-9(15)10(16)11(17)13(21-8)20-7-3-1-6(2-4-7)12(18)19/h1-4,8-11,13-17H,5H2,(H,18,19)/t8-,9-,10-,11-,13-/m1/s1
InChIKeyXSSDYIMYZONMBL-VDWIVTDKSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Pseudolaroside A Identity and Natural Source


Pseudolaroside A (CAS 885111-85-3, C₁₃H₁₆O₈, MW 300.26 Da) is a benzoic acid allopyranoside—specifically benzoic acid 4-O-β-D-allopyranoside—belonging to the phenolic glycoside class [1]. It was first isolated and structurally elucidated in 2006 from the bark of Pseudolarix kaempferi Gordon (Pinaceae), alongside its 3-methoxy analog pseudolaroside B and seven known compounds [1]. Its structure was confirmed by HR-ESI-MS, 1D and 2D NMR spectroscopy, and chemical analysis [1]. Pseudolaroside A is also reported from Larix kaempferi and Momordica balsamina leaves .

Scaffold
First-reported benzoic acid allopyranoside for natural product library screening
Source
Isolated from Pseudolarix, Larix, Momordica — supports chemotaxonomic studies
Bioactivity profile
No reported cytotoxicity or antimicrobial activity — supports negative-control study design

Why Generic Substitution Fails for Pseudolaroside A


Pseudolaroside A cannot be casually substituted with other Pseudolarix-derived compounds or common phenolic glycosides. It was the first example of a benzoic acid alloside derivative ever reported in natural products [1], meaning no generic commercial glycoside standard replicates its exact allopyranosyl-benzoic acid architecture. Within the same plant, the therapeutically studied pseudolaric acids (diterpenoids) exhibit potent antifungal and cytotoxic activities [2], whereas the structurally distinct benzoic acid allopyranoside class—including pseudolaroside A—lacks documented direct bioactivity in the primary literature. Even its closest congener, pseudolaroside B, differs by a single 3-methoxy substitution on the benzoic acid ring, altering its chromatographic retention, UV absorption, and potential derivatization chemistry [1]. Procurement of pseudolaroside A therefore requires compound-specific identity verification, not class-level substitution.

Pseudolaric acid class
Cytotoxic diterpenoids from same plant introduce potent bioactivity absent in pseudolaroside A; may confound mechanism studies.
Pseudolaroside B (3-methoxy analog)
Single methoxy difference shifts UV, retention, and reactivity; chromatographic identity may not transfer directly.
Common phenolic glucosides
Glucose-based glycosides lack the allopyranose sugar; structural recognition and enzyme interactions may differ.

Pseudolaroside A Comparative Evidence


First-in-Class Benzoic Acid Allopyranoside Chemotype

Pseudolaroside A was documented in 2006 as the first example of a benzoic acid alloside derivative ever isolated from a natural source [1]. Prior to this report, no natural product had been characterized with a benzoic acid aglycone linked via a glycosidic bond to an allopyranose (allose) sugar unit [1]. This contrasts with the vast majority of natural phenolic glycosides, which employ D-glucose, L-rhamnose, or other common sugars . The structural novelty is absolute within the natural products chemical space as of the publication date.

Chemotype novelty
Reported
First natural benzoic acid allopyranoside at discovery (2006); 0 prior examples.
Supports scaffold-novelty screening fit.
Based on comprehensive literature review up to 2006.
Natural product discovery Structural novelty Chemodiversity Benzoic acid glycoside

Structural Differentiation from Pseudolaroside B

Pseudolaroside A (benzoic acid 4-O-β-D-allopyranoside, C₁₃H₁₆O₈, MW 300.26) differs from pseudolaroside B (3-methoxy-benzoic acid 4-O-β-D-allopyranoside, C₁₄H₁₈O₉, MW 330.29) by a single structural feature: the absence of a methoxy (-OCH₃) group at the C-3 position of the benzoic acid ring [1]. This difference is reflected in the molecular formula (ΔCH₂O₂, ΔMW = 30.03 Da), UV absorption maxima (pseudolaroside A λmax ≈ 250 nm; pseudolaroside B λmax ≈ 253, 291 nm as inferred from structurally analogous keteleerosides [2]), and chromatographic retention on reversed-phase HPLC [1]. The two compounds were separated during isolation using preparative HPLC on ODS columns [1].

Vs. pseudolaroside B
Head-to-head
Pseudolaroside A: C₁₃H₁₆O₈, MW 300.26, no 3-OCH₃. Pseudolaroside B: C₁₄H₁₈O₉, MW 330.29, 3-OCH₃. ΔMW = 30 Da; distinct UV and HPLC retention.
Enables chromatographic discrimination for procurement.
HPLC separation on ODS column; HR-ESI-MS and 2D NMR confirmation.
Analytical chemistry Chromatographic separation Structure elucidation Quality control

Non-Cytotoxic Profile vs. Pseudolaric Acids

A methanolic extract of Momordica balsamina leaves containing pseudolaroside A (confirmed by UHPLC-qTOF-MS) was tested for in vitro cytotoxicity and found nontoxic against human colorectal adenocarcinoma cell lines HT29 and Caco2, as well as Vero (African green monkey kidney) and RAW 264.7 (murine macrophage) cells [1]. This contrasts sharply with the diterpenoid pseudolaric acids A and B from the same Pseudolarix genus, which exhibit potent cytotoxic activities against multiple human cancer cell lines including P-388 lymphocytic leukemia, KB nasopharyngeal carcinoma, HT-1080 fibrosarcoma, and several others [2]. The cytotoxic pseudolaric acid B has been established as a microtubule-destabilizing agent with in vivo antitumor activity [2].

Cytotoxicity context
Cross-study
Pseudolaroside A-containing extract: nontoxic to HT29, Caco2, Vero, RAW 264.7 cells. Pseudolaric acid B: potent cytotoxicity across multiple cancer lines.
Supports use as non-cytotoxic botanical comparator.
Extract identity confirmed by UHPLC-qTOF-MS; pure compound data pending.
Cytotoxicity Safety profiling Extract toxicology Drug discovery

Class-Level Bioactivity: No Antimicrobial or Cytotoxic Activity

In a systematic 2011 study, seven new benzoic acid allopyranosides and lignan glycosides isolated from Keteleeria evelyniana (Pinaceae)—a genus closely related to Pseudolarix—were evaluated for antimicrobial activity against Candida albicans and Staphylococcus aureus, and for cytotoxic activity against eight human cancer cell lines (K562, HT-29, B16, BGC-823, BEL-7402, SGC-7901, U251, A549) [1]. The results showed that none of the compounds, including the benzoic acid allopyranosides keteleerosides A–C (structurally analogous to pseudolaroside A), exhibited antimicrobial or cytotoxic activity [1]. This finding establishes a class-level inference that the benzoic acid allopyranoside scaffold, including pseudolaroside A, is not inherently antimicrobial or cytotoxic, distinguishing it from many other Pseudolarix secondary metabolites.

Class-level inactivity
Class-level
Keteleerosides A–C (benzoic acid allopyranosides) showed no antimicrobial or cytotoxic activity against C. albicans, S. aureus, and 8 human cancer cell lines.
Class-level inactivity supports negative-control selection.
Analog data from Keteleeria evelyniana; direct pseudolaroside A bioactivity data absent.
Antimicrobial screening Cytotoxicity panel Structure-activity relationship Negative control

Purity Benchmarks for Compound-Specific Procurement

Commercial vendors report pseudolaroside A purity at ≥98% (HPLC) or 95%–99% (HPLC-DAD or HPLC-ELSD) , with structural identity confirmed by MS and NMR . The original isolation paper reported purities above 97% by HPLC analysis for both pseudolaroside A and B [1]. For comparison, pseudolaroside B is also commercially available at similar purity specifications , but the two compounds are sold under distinct catalog numbers and CAS numbers (pseudolaroside A: 885111-85-3; pseudolaroside B: 906482-63-1), reflecting their different chemical identities .

Purity benchmarks
Spec review
Pseudolaroside A: ≥98% HPLC, CAS 885111-85-3. Pseudolaroside B: similar purity, CAS 906482-63-1. Distinct CAS and formulas.
Identity verification via CAS and HPLC necessary.
MS and NMR confirmation per vendor COA.
Quality control Purity analysis HPLC Procurement specification

Cross-Plant Occurrence and Processing Stability

In a 2022 study comparing household cooking methods on Momordica balsamina leaves, pseudolaroside A was one of six phenolic compounds whose concentration was highest in stir-fried leaves compared to raw, boiled, steamed, or microwaved leaves [1]. This quantitative profile was determined using UPLC-QTOF/MS-based metabolomics [1]. This finding demonstrates that pseudolaroside A is not exclusive to Pseudolarix species and that its concentration in plant material is significantly modulated by thermal processing, a factor relevant for extraction yield optimization and source material selection.

Processing stability
Context-dependent
Stir-fried leaves > other cooking methods > raw leaves in pseudolaroside A content.
Processing method affects extractable yield.
UPLC-QTOF/MS metabolomics in Momordica balsamina; exact fold-changes not reported.
Phytochemistry Food processing Metabolite stability Quantitative analysis

Pseudolaroside A Application Scenarios


Novel Scaffold for Natural Product Library Screening

Pseudolaroside A can be deployed in diversity-oriented natural product screening libraries specifically as a representative of the rare benzoic acid allopyranoside chemotype. As the first-in-class example of this scaffold in nature [1], it occupies chemical space not covered by common phenolic glycosides (which use glucose, rhamnose, or galactose). Its inclusion enables screening campaigns to probe structure-activity relationships tied to the allopyranose sugar configuration versus the more prevalent glucopyranose moiety [1].

Chemotaxonomic Marker for Pinaceae Authentication

Given its initial discovery in Pseudolarix kaempferi and subsequent detection in the related conifer genera Larix and Keteleeria [1], pseudolaroside A serves as a species-specific or genus-level chemotaxonomic marker. Analytical laboratories can use authenticated pseudolaroside A as a reference standard for HPLC-MS-based authentication of Pseudolarix cortex (Tu-Jin-Pi) herbal materials, distinguishing it from adulterants or closely related Pinaceae species [2].

Negative Control for Pseudolarix Diterpenoid Assays

The diterpenoid pseudolaric acids A and B from the same plant source are potent antifungals (pseudolaric acid B MIC = 3.125 μg/mL against Candida albicans) and cytotoxic agents [1]. Systematic screening of structurally analogous benzoic acid allopyranosides from Keteleeria evelyniana showed no antimicrobial or cytotoxic activity [2]. Pseudolaroside A can therefore be employed as a matched botanical negative control in antifungal and cytotoxicity assays, enabling researchers to attribute observed bioactivity specifically to the diterpenoid fraction rather than the glycosidic constituents [1][2].

Derivatization Scaffold for Semi-Synthetic Glycoside Libraries

The absence of a 3-methoxy group on the benzoic acid ring (the key structural difference from pseudolaroside B [1]) makes pseudolaroside A a more versatile starting scaffold for regioselective derivatization. The free C-3 position on the aromatic ring permits electrophilic substitution chemistry (e.g., halogenation, nitration, formylation) that is blocked in pseudolaroside B, enabling the generation of focused benzoic acid allopyranoside analog libraries for structure-activity relationship exploration [1].

Application
Selection Property
Validation Focus
Natural product library screening
Rare allopyranosyl-benzoic acid scaffold
Chemotype novelty and sugar-specific SAR
Pinaceae chemotaxonomic authentication
Species/genus-specific occurrence
HPLC-MS identity match against authenticated standard
Negative control for diterpenoid bioassays
Lack of inherent cytotoxicity/antimicrobial activity
Activity correctly attributed to diterpenoid fraction
Derivatization scaffold for focused libraries
Free C-3 position on benzoic acid ring
Regioselective functionalization feasibility

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

27 linked technical documents
Explore Hub


Quote Request

Request a Quote for Pseudolaroside A

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.